Cas no 2171731-96-5 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• CAS No: 2171731-96-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5921883
• PubChem ID: 165806113
• Update Time: 2025-10-31

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• 2171731-96-5
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
• EN300-1502532

• Inchi： 1S/C24H28N2O5/c1-15(11-12-22(27)28)13-25-23(29)16(2)26-24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： LAUZSSFLTSRZRU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS No. 2171731-96-5)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid, identified by its CAS number 2171731-96-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of a fluorenylmethoxycarbonyl (Fmoc) group and an amide linkage, contribute to its unique chemical properties and potential therapeutic applications.

The Fmoc protecting group is a widely used tool in peptide synthesis, where it serves as an amino acid protecting group during solid-phase peptide manufacturing. The incorporation of this group in 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid suggests that the compound may be utilized in the synthesis of peptides or peptidomimetics. This is particularly relevant in the development of novel therapeutic agents, where peptidomimetics are designed to mimic the biological activity of natural peptides while exhibiting improved pharmacokinetic properties.

The molecular structure of this compound also includes a propanamido moiety and a 4-methylpentanoic acid side chain. These structural elements contribute to the compound's solubility and interactions with biological targets. The propanamido group, for instance, can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug candidates. Meanwhile, the 4-methylpentanoic acid side chain introduces a degree of hydrophobicity, which can influence the compound's membrane permeability and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that molecules containing fluorenylmethoxycarbonyl groups often exhibit favorable interactions with protease enzymes, making them valuable scaffolds for antiviral and anticancer drug discovery. The amide bond in 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid could also serve as a hinge region for designing small-molecule inhibitors targeting specific protein-protein interactions.

In addition to its potential role in peptide synthesis, this compound has been investigated for its pharmacological properties. Preliminary studies suggest that derivatives of this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic diseases. The fluorenylmethoxycarbonyl moiety, in particular, has been shown to enhance the bioavailability of drug candidates by improving their stability against enzymatic degradation.

The synthesis of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid involves multi-step organic reactions, including condensation reactions, protection-deprotection strategies, and purification techniques. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) is essential for ensuring the purity and identity of the final product. These analytical methods provide critical data for characterizing the compound's chemical properties and confirming its structural integrity.

One of the key challenges in working with such complex molecules is optimizing their synthetic routes to achieve high yields while minimizing side reactions. Advances in green chemistry have led to the development of more sustainable synthetic methodologies, which are increasingly being adopted in pharmaceutical research. Techniques such as flow chemistry and microwave-assisted synthesis have demonstrated their efficacy in improving reaction efficiency and reducing waste generation.

The biological evaluation of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid has revealed several interesting findings. In vitro assays have shown that certain derivatives exhibit dose-dependent inhibition of target enzymes with submicromolar affinities. These results are encouraging for further development as potential drug candidates. Additionally, studies on cell-based models have suggested that this compound may modulate signaling pathways involved in cell proliferation and differentiation.

The future direction of research on this compound will likely focus on structure-activity relationship (SAR) studies to identify key structural determinants responsible for its biological activity. By systematically modifying various functional groups within the molecule, researchers can gain insights into how different structural features influence binding affinity and pharmacological effects. This information will be invaluable for designing next-generation drug candidates with improved therapeutic profiles.

Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for maximizing the potential of such compounds. Integrating computational modeling with experimental data allows for a more rational approach to drug discovery, reducing the time and resources required to develop novel therapeutics. The interdisciplinary nature of modern pharmaceutical research underscores the importance of collaboration across different scientific disciplines.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS No. 2171731-96-5) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable tool for peptide synthesis and drug discovery. Ongoing research continues to uncover new insights into its biological activity and therapeutic promise, positioning it as a promising candidate for further development.